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Cat. No.: B1200692 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the core physicochemical properties of trifluoromethane (CHF₃).

Abstract
Trifluoromethane, also known as Fluoroform or HFC-23, is a hydrofluorocarbon of significant

interest in various scientific domains, including materials science, as a refrigerant, and as a

reagent in organic synthesis. Its unique properties, stemming from the strong electronegativity

of its three fluorine atoms, warrant a detailed examination for safe and effective use in research

and development. This guide provides a comprehensive overview of the essential

physicochemical and spectroscopic properties of trifluoromethane, details common

experimental protocols for their determination, and outlines key safety and handling

procedures.

Core Physicochemical Properties
Trifluoromethane is a colorless, odorless, and non-flammable gas under standard conditions.

[1] A summary of its key quantitative properties is provided below for easy reference.
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Property Value Units

Molecular Formula CHF₃ -

Molecular Weight 70.014 g/mol

Boiling Point -82.1 °C

Melting Point -155.2 °C

Density (Liquid, at -100 °C) 1.52 g/cm³[2]

Vapor Pressure (at 21 °C) 4.38 (635 psi) MPa

Solubility in Water (at 25 °C) 1 g/L

pKa 25–28 -[3]

Spectroscopic Data for Structural Elucidation
Spectroscopic analysis is fundamental for the unambiguous identification and characterization

of trifluoromethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of

trifluoromethane.

¹H NMR: The proton NMR spectrum displays a quartet centered at approximately δ 6.25 ppm

(in cyclohexane), a result of coupling to the three equivalent fluorine atoms.[4]

¹⁹F NMR: The fluorine-19 NMR spectrum shows a doublet at approximately δ -78.6 ppm

(relative to CFCl₃) due to coupling with the single proton.[4]

¹³C NMR: The carbon-13 NMR spectrum exhibits a quartet around δ 122.2 ppm (for the

neutral compound), arising from the one-bond coupling to the three fluorine atoms.[5]

Infrared (IR) Spectroscopy
The IR spectrum of trifluoromethane is characterized by strong absorption bands

corresponding to C-H and C-F vibrational modes. Prominent peaks are typically observed
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around 3035 cm⁻¹ (C-H stretch) and a very strong, broad absorption in the 1100-1200 cm⁻¹

region (C-F stretches).

Mass Spectrometry
Under electron ionization (EI), the mass spectrum of trifluoromethane shows a characteristic

fragmentation pattern. The molecular ion peak (M⁺) is observed at m/z 70. The base peak is

typically the [CHF₂]⁺ fragment at m/z 51, resulting from the loss of a fluorine atom. Another

significant fragment is the trifluoromethyl cation [CF₃]⁺ at m/z 69.[1][2]

Experimental Protocols
The accurate determination of the physicochemical properties of a low-boiling point substance

like trifluoromethane requires specialized low-temperature techniques.

Determination of Boiling Point (Capillary Method)
The boiling point of trifluoromethane can be determined using a modified capillary method

suitable for condensed gases.

Methodology:

Sample Condensation: A small, clean test tube is placed in a cold bath (e.g., dry ice/acetone

or liquid nitrogen) to cool it below trifluoromethane's boiling point. Gaseous

trifluoromethane is then carefully introduced into the test tube, where it will condense into a

liquid.

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid

trifluoromethane in the test tube. This assembly is then attached to a calibrated low-

temperature thermometer.

Heating: The cold bath is allowed to slowly warm up, or is replaced with a slightly warmer

bath, to gradually increase the temperature of the liquid.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the inverted capillary tube.
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Boiling Point Determination: The heat source is removed, and the liquid is allowed to cool

slowly. The boiling point is the temperature at which the stream of bubbles stops and the

liquid just begins to be drawn back into the capillary tube.[6][7]

Setup

Measurement

Condense CHF3 gas in a cold bath

Place inverted capillary tube in liquid CHF3

Attach assembly to a low-temperature thermometer

Slowly warm the sample

Begin measurement

Observe a steady stream of bubbles

Cool the sample slowly

Record temperature when liquid enters capillary

Boiling Point
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Caption: Experimental workflow for boiling point determination.

Determination of Melting Point (Capillary Method)
The melting point is determined by observing the phase transition from solid to liquid.

Methodology:

Sample Freezing: A sample of liquid trifluoromethane is obtained by condensation as

described above. The test tube is then further cooled using a cryogen like liquid nitrogen until

the trifluoromethane solidifies.

Apparatus Setup: A melting point apparatus with a suitable low-temperature range is used.

The solidified sample in the capillary tube is placed in the apparatus.

Heating: The sample is warmed very slowly (e.g., 1-2 °C per minute).

Observation: The temperature at which the first droplet of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the range. For a pure substance, this range should be narrow.

Logical Relationships in Physicochemical Analysis
The comprehensive characterization of a compound involves a logical flow of experiments,

where spectroscopic methods confirm identity and other techniques quantify physical

properties.
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Caption: Logical relationship of analytical techniques.

Safety and Handling
Hazards: Trifluoromethane is a non-toxic, non-flammable gas, but it is an asphyxiant at

high concentrations. Contact with the liquefied gas can cause severe frostbite. It is also a

potent greenhouse gas.

Personal Protective Equipment (PPE): Safety glasses, cryogen-rated gloves, and a lab coat

should be worn when handling liquid trifluoromethane. All work should be conducted in a

well-ventilated area.

Storage: Trifluoromethane is supplied as a liquefied gas under pressure. Cylinders should

be stored upright in a cool, dry, well-ventilated area away from heat and direct sunlight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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